Cas no 130115-63-8 (N-(3-Isopropylamino-2-hydroxypropyl) Pindolol)
N-(3-Isopropylamino-2-hydroxypropyl) Pindolol is a β-adrenergic receptor antagonist with non-selective activity, derived from the structural modification of pindolol. This compound exhibits both competitive antagonism and intrinsic sympathomimetic activity (ISA), making it useful in cardiovascular research for studying adrenergic receptor modulation. Its hydroxypropyl and isopropylamino modifications enhance binding affinity and metabolic stability compared to the parent molecule. The compound is particularly valued for its balanced lipophilicity, which influences pharmacokinetic properties such as membrane permeability and tissue distribution. Researchers employ it in mechanistic studies of β-blockade and ISA effects, as well as in the development of novel therapeutic agents targeting hypertension and arrhythmias.
130115-63-8 structure
Product Name:N-(3-Isopropylamino-2-hydroxypropyl) Pindolol
CAS No:130115-63-8
MF:C11H22N2O3
MW:230.303983211517
CID:898322
Update Time:2025-06-07
N-(3-Isopropylamino-2-hydroxypropyl) Pindolol Chemical and Physical Properties
Names and Identifiers
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- N-(3-Isopropylamino-2-hydroxypropyl) Pindolol
- 1-{4-[2-Hydroxy-3-(isopropylamino)propoxy]-1H-indol-1-yl}-3-(isop ropylamino)-2-propanol
- 4-[2-Hydroxy-3-[(1-Methylethyl)aMino]propoxy]-α-[[(1-Methylethyl)aMino]Methyl]-1H-indole-1-ethanol
- 1-[4-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]-1H-indol-1-yl]-3-[(methylethyl)amino]propan-2-ol
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- Inchi: 1S/C11H22N2O3/c1-8(2)12-5-10(15)6-13-9(7-14)3-4-11(13)16/h8-10,12,14-15H,3-7H2,1-2H3
- InChI Key: QWZVVCHHJXKQBQ-UHFFFAOYSA-N
- SMILES: C(O)C1N(CC(O)CNC(C)C)C(=O)CC1
Computed Properties
- Exact Mass: 363.25200
Experimental Properties
- PSA: 78.68000
- LogP: 2.51970
N-(3-Isopropylamino-2-hydroxypropyl) Pindolol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I824040-100mg |
N-(3-Isopropylamino-2-hydroxypropyl) Pindolol |
130115-63-8 | 100mg |
$ 1378.00 | 2023-09-07 | ||
| TRC | I824040-1g |
N-(3-Isopropylamino-2-hydroxypropyl) Pindolol |
130115-63-8 | 1g |
$ 875.00 | 2022-06-04 | ||
| TRC | I824040-10mg |
N-(3-Isopropylamino-2-hydroxypropyl) Pindolol |
130115-63-8 | 10mg |
$ 173.00 | 2023-09-07 | ||
| TRC | I824040-50mg |
N-(3-Isopropylamino-2-hydroxypropyl) Pindolol |
130115-63-8 | 50mg |
$ 798.00 | 2023-09-07 |
N-(3-Isopropylamino-2-hydroxypropyl) Pindolol Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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